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Compound of Interest

Compound Name: L-SERINE (1-13C; 15N)
Cat. No.: B1579733
Get Quote
\ J

Part 1: Executive Safety Summary
Immediate Action Status:NON-HAZARDOUS / NON-RADIOACTIVE

L-Serine (1-13C; 15N) is a stable isotope-labeled compound.[1] It emits no ionizing radiation. It
is chemically identical to unlabeled L-Serine regarding toxicity but possesses a distinct mass
signature used for NMR and Mass Spectrometry (Metabolic Flux Analysis).

Critical Compliance Warning:
+ DO NOT dispose of this material in radioactive waste containers (e.g.,

or
bins). Doing so will trigger costly "mixed waste" remediation protocols unnecessarily.

¢ DO NOT discard white powder stocks in regular trash. While chemically benign, unidentified
white powders trigger security protocols.

Part 2: Technical Context & Regulatory Status|[2]
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To maintain scientific integrity and regulatory compliance, you must distinguish between the
chemical hazard (low) and the matrix hazard (variable).

Feature L-SERINE (1-13C; 15N) -SERINE (Radioactive)

Stable ( Radioisotope (
Isotope Type

) )

Radiation None Beta Emitter

Non-Hazardous (Not P or U

RCRA Status _ Radioactive Waste
listed)
NRC License Not Required Required
Disposal Cost Low (Chemical/Bio Stream) High (Radioactive Stream)

Scientific Rationale: The heavy isotopes (

and

) increase the molecular weight of L-Serine from ~105.09 g/mol to ~107.08 g/mol [1]. This mass
shift is the basis of detection in LC-MS/MS workflows but does not alter the chemical's
reactivity or toxicity profile described in the Safety Data Sheet (SDS) [2].

Part 3: Disposal Decision Logic (Visualization)

The following decision tree dictates the disposal route based on the experimental matrix. This
logic prevents cross-contamination of waste streams.
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Waste Generation:
L-SERINE (1-13C; 15N)

What is the physical state?

Liquid / Solution

Solid (Pure Stock)

Identify the Matrix

Label: Non-Haz Amino Acid Metabolite Extraction

Pure Aqueous Buffer Organic Solvent Biological Media
(Non-Bio, Non-Toxic) (MeOH, Acetonitrile) (Cell Culture, Plasma)

Preferred Conditional*

Non-Hazardous Chemical Waste Sanitary Sewer H Hazardous Chemical Waste Biohazard Waste
(White Label) (ONLY if approved by local POTW) : (Tag: Flammable/Toxic) (Autoclave/Incinerate)

Solvent dictates hazard \Cells dictate hazard

Click to download full resolution via product page

Figure 1: Operational decision tree for L-Serine (1-13C; 15N) disposal.[1] The disposal path is
determined by the solvent or biological matrix, not the amino acid itself.

Part 4: Step-by-Step Disposal Protocols
Scenario A: Solid Stock Disposal (Expired or
Contaminated)
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Context: You have a vial of pure powder that has absorbed moisture or is past its re-test date.

¢ Inventory Adjustment: Before disposal, log the mass out of your LIMS (Laboratory
Information Management System). These isotopes are high-value assets; ensure the loss is
recorded as "Expired" rather than "Consumed" for accurate cost accounting.

» Containerization: Keep the material in its original vial if possible. If transferring, use a clear
polyethylene or glass vial.

o Labeling: Apply a "Non-Hazardous Chemical Waste" label.
o Constituents: L-Serine (1-13C; 15N).[1]
o Hazard Checkbox: None (or "Non-Regulated").[2]

e Disposal: Place in the lab's solid chemical waste drum.

o Why not trash? Discarding chemical containers or white powders in regular trash often
violates building policy and can trigger security alarms [3].

Scenario B: Biological Waste (Cell Culture Media)

Context: Metabolic flux analysis (MFA) often involves growing cells in media where natural
serine is replaced by labeled serine.

» Classification: The hazard here is Biological, not chemical. The concentration of L-Serine
(typically 0.4 mM) is biologically relevant but chemically negligible.

o Deactivation: Add bleach (final concentration 10%) to the liquid media or collect in a
designated biohazard carboy.

e Disposal:

o Liquid: Aspirate into a collection flask containing disinfectant. Dispose of via sanitary
sewer (after required contact time) or pick up by bio-waste contractor, depending on BSL
(Biosafety Level) status [4].

o Solid (Plates/Flasks): Place in red biohazard bags for autoclaving/incineration.
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Scenario C: Extraction Waste (Metabolomics)

Context: After guenching metabolism, you have a mixture of cell lysate, L-Serine, and solvents
like Methanol, Acetonitrile, or Chloroform.[1]

o Classification: This is Hazardous Chemical Waste (RCRA Regulated). The hazard is driven
by the solvent (Ignitable FO03, Toxic), not the serine [5].

e Segregation: Do not mix with general aqueous waste. Segregate into "Halogenated" (if
Chloroform used) or "Non-Halogenated" (Methanol/Acetonitrile) solvent waste streams.

e Labeling:
o Major Constituent:[3][4][5][6] Methanol (or specific solvent).[6]
o Minor Constituent: Trace cellular metabolites, L-Serine (1-13C; 15N).[1]

o Hazard:[7] Flammable, Toxic.[8]

Part 5: Labeling & Documentation Standards

To ensure downstream safety personnel do not mistake stable isotopes for radioisotopes, use
the following nomenclature on all waste tags:

Correct Description:

"L-Serine (Stable Isotope 13C, 15N) - Non-Radioactive'[1]

Incorrect Description:
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"Isotope Serine” (Too vague; implies radioactivity).

Inventory Reconciliation: Because L-Serine (1-13C; 15N) is expensive (approx.[1] $500 -
$1,000 per gram depending on enrichment), "disposal” should be the last resort.

o Protocol: If the material is chemically pure but biologically compromised (non-sterile), relabel
it for "Mass Spec Tuning Standards" rather than disposal. It remains perfectly valid for
instrument calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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